Cas no 157974-21-5 (N-Methylglycyl-Nα-methyl-L-phenylalaninamide hydrochloride)

• Product Name: N-Methylglycyl-Nα-methyl-L-phenylalaninamide hydrochloride
• CAS No: 157974-21-5
• MF: C₁₃H₂₀ClN₃O₂
• MW: 285.769802093506
• CID: 4729593
• PubChem ID: 168004634
• Update Time: 2025-06-08

N-Methylglycyl-Nα-methyl-L-phenylalaninamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methylglycyl-Nalpha-methyl-L-phenylalaninamide hydrochloride
• 157974-21-5
• N-Methylglycyl-Nα-methyl-L-phenylalaninamide hydrochloride

• Inchi： 1S/C13H19N3O2.ClH/c1-15-9-12(17)16(2)11(13(14)18)8-10-6-4-3-5-7-10;/h3-7,11,15H,8-9H2,1-2H3,(H2,14,18);1H
• InChI Key： TYCZMQBMEWJRPH-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CC1C=CC=CC=1)N(C)C(CNC)=O)N

Computed Properties

• Exact Mass: 285.1244046g/mol
• Monoisotopic Mass: 285.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Additional information on N-Methylglycyl-Nα-methyl-L-phenylalaninamide hydrochloride

Introduction to N-Methylglycyl-Nα-methyl-L-phenylalaninamide hydrochloride (CAS No. 157974-21-5)

N-Methylglycyl-Nα-methyl-L-phenylalaninamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 157974-21-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, a derivative of amino acids, exhibits unique structural and functional properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of N-Methylglycyl-Nα-methyl-L-phenylalaninamide hydrochloride consists of a backbone derived from N-methylglycine and Nα-methyl-L-phenylalanine, linked through an amide bond. The presence of both methyl groups enhances its solubility and stability, making it more amenable to formulation in aqueous solutions. This characteristic is particularly advantageous for drug delivery systems where solubility is a critical factor in determining bioavailability and therapeutic efficacy.

In recent years, the pharmaceutical industry has shown increasing interest in amino acid derivatives due to their diverse biological activities. N-Methylglycyl-Nα-methyl-L-phenylalaninamide hydrochloride has been explored for its potential role in modulating enzymatic pathways and as a precursor in the synthesis of more complex peptide mimetics. These peptide mimetics are designed to mimic the biological functions of natural peptides while avoiding their limitations, such as poor stability or immunogenicity.

One of the most compelling aspects of this compound is its utility in the study of protein-protein interactions. The specific arrangement of amino acid residues in its structure allows it to serve as a scaffold for designing molecules that can interact with target proteins. Such interactions are crucial for understanding disease mechanisms and developing targeted therapies. For instance, researchers have utilized derivatives of this compound to develop inhibitors for enzymes involved in inflammatory pathways, providing a potential therapeutic strategy for conditions like arthritis and inflammatory bowel disease.

The hydrochloride salt form of N-Methylglycyl-Nα-methyl-L-phenylalaninamide hydrochloride enhances its pharmacokinetic properties, ensuring better dissolution and absorption when administered orally or intravenously. This makes it a promising candidate for oral formulations, which are generally preferred due to their ease of administration and lower cost compared to injectable drugs.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have demonstrated that modifications to its structure can enhance its binding affinity to specific biological targets. These insights have guided the design of novel analogs with improved pharmacological profiles, paving the way for more effective drugs.

The synthesis of N-Methylglycyl-Nα-methyl-L-phenylalaninamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and optimized catalytic systems ensures high yields and minimal byproduct formation. Advances in green chemistry principles have also been applied to these synthetic routes, reducing waste and improving sustainability.

In clinical research, N-Methylglycyl-Nα-methyl-L-phenylalaninamide hydrochloride has been investigated as a potential therapeutic agent in various disease models. Preclinical studies have shown promising results in terms of modulating immune responses and reducing inflammation. These findings have prompted further investigation into its clinical applicability, with several ongoing trials assessing its efficacy in treating chronic inflammatory conditions.

The compound's unique structural features also make it an attractive candidate for use as a biochemical tool. Researchers have employed it as an intermediate in the synthesis of more complex molecules, enabling the study of intricate biological pathways. Its role as a probe in enzyme inhibition studies has been particularly valuable, providing insights into enzyme mechanisms that could lead to the development of new drugs.

The regulatory landscape for pharmaceutical compounds like N-Methylglycyl-Nα-methyl-L-phenylalaninamide hydrochloride is stringent, requiring thorough characterization and validation before clinical use. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm purity and structural integrity. These rigorous standards ensure that only compounds with proven safety and efficacy reach patients.

The future prospects for N-Methylglycyl-Nα-methyl-L-phenylalaninamide hydrochloride are bright, with ongoing research exploring new applications and formulations. Innovations in drug delivery systems, such as nanotechnology-based platforms, may further enhance its therapeutic potential by improving bioavailability and targeting specificity. Additionally, collaborations between academia and industry are expected to accelerate the translation of laboratory findings into clinical practice.

In conclusion,N-Methylglycyl-Nα-methyl-L-phenylalaninamide hydrochloride (CAS No. 157974-21-5) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural properties, combined with its potential as a biochemical tool and therapeutic agent, make it a cornerstone compound worthy of continued research and development.